![molecular formula C14H17N3 B284087 N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine](/img/structure/B284087.png)
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine
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Overview
Description
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine, also known as EPDA, is a chemical compound that belongs to the pyrimidine family. It has been studied for its potential use in various scientific research applications, including as an inhibitor of protein kinases and as a potential anti-cancer agent.
Scientific Research Applications
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine has been studied for its potential use in various scientific research applications, including as an inhibitor of protein kinases. Protein kinases are enzymes that play a key role in the regulation of cellular processes such as cell growth, differentiation, and apoptosis. Inhibition of protein kinases has been shown to have potential therapeutic benefits in the treatment of cancer and other diseases.
This compound has also been studied for its potential use as an anti-cancer agent. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Mechanism of Action
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine is believed to exert its effects through inhibition of protein kinases, specifically the mitogen-activated protein kinase (MAPK) pathway. The MAPK pathway is involved in the regulation of cellular processes such as cell growth, differentiation, and apoptosis. Inhibition of this pathway has been shown to have potential therapeutic benefits in the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to inhibit the activity of protein kinases, specifically the MAPK pathway.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine has several advantages for lab experiments, including its ability to inhibit protein kinases and induce apoptosis in cancer cells. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
There are several future directions for research on N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine. One area of research is the development of more potent and selective inhibitors of protein kinases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for use as an anti-cancer agent. Finally, research is needed to determine the potential side effects and toxicity of this compound in vivo.
Synthesis Methods
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine can be synthesized using a variety of methods, including the reaction of 4-ethylphenylhydrazine with 2,4,6-trimethylpyrimidine-5-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. Other methods include the reaction of 4-ethylphenylhydrazine with 2,4,6-trimethylpyrimidine-5-carboxylic acid in the presence of thionyl chloride and the reaction of 4-ethylphenylhydrazine with 2,4,6-trimethylpyrimidine-5-carboxamide in the presence of a dehydrating agent such as phosphorus oxychloride.
Properties
Molecular Formula |
C14H17N3 |
---|---|
Molecular Weight |
227.3 g/mol |
IUPAC Name |
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine |
InChI |
InChI=1S/C14H17N3/c1-4-12-5-7-13(8-6-12)17-14-15-10(2)9-11(3)16-14/h5-9H,4H2,1-3H3,(H,15,16,17) |
InChI Key |
CAFQSMRAZZRYJB-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC2=NC(=CC(=N2)C)C |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=NC(=CC(=N2)C)C |
Origin of Product |
United States |
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